62288-83-9

Desmopressin (Acetate)

In Stock

• CAS RN:
• 62288-83-9

• Formula:
• C48H68N14O14S2

• InChI:
• InChI=1S/C46H64N14O12S2.C2H4O2/c47-35(62)15-14-29-40(67)58-32(22-36(48)63)43(70)59-33(45(72)60-18-5-9-34(60)44(71)56-28(8-4-17-52-46(50)51)39(66)53-23-37(49)64)24-74-73-19-16-38(65)54-30(21-26-10-12-27(61)13-11-26)41(68)57-31(42(69)55-29)20-25-6-2-1-3-7-25;1-2(3)4/h1-3,6-7,10-13,28-34,61H,4-5,8-9,14-24H2,(H2,47,62)(H2,48,63)(H2,49,64)(H,53,66)(H,54,65)(H,55,69)(H,56,71)(H,57,68)(H,58,67)(H,59,70)(H4,50,51,52);1H3,(H,3,4)/t28-,29-,30-,31-,32-,33-,34-;/m0./s1

• InChIKey:
• MLSVJHOYXJGGTR-UHFFFAOYSA-N

• Desmopressin acetate (1-deamino-8-d-arginine vasopressin (DDAVP)), is a synthetic analogue of the neurohypophyseal peptide hormone vasopressin that has been developed through systematic structural modifications. Desmopressin acetate has been shown to be useful in a variety of inherited and acquired hemorrhagic conditions, including some congenital platelet function defects, chronic liver disease, uremia, and hemostatic defects induced by the therapeutic use of antithrombotic drugs, such as aspirin and ticlopidine. DDAVP is used in the treatment of chronic diseases such as neurogenic diabetes insipidus and nocturia enuresis. It has a prolonged antidiuretic effect but lacks pressor activity, and does not cause vasoconstriction and contraction of smooth muscles in the uterus or in the intestine as the natural peptide hormone does. In addition, desmopressin has been used as a hem...